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Compound of Interest
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Cat. No.: B1181347 Get Quote

A Comparative Analysis of the Binding Properties of Various Coal Tar Pitches for Advanced

Material Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of the binding properties of various

coal tar pitches, essential components in the manufacturing of carbon anodes, graphite

electrodes, and other specialty carbon products. Through a detailed examination of key

performance parameters, supported by standardized experimental data, this document aims to

assist researchers and industry professionals in selecting the optimal pitch for their specific

applications.

Comparative Performance Data
The efficacy of a coal tar pitch as a binder is determined by a combination of its physical and

chemical properties. The following table summarizes typical quantitative data for different

grades of coal tar pitch, offering a clear comparison of their key binding characteristics.
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Property
Binder Grade
Pitch

Impregnating
Grade Pitch

Modified Pitch
(High Beta-
Resin)

Test Method

Softening Point

(°C)
100 - 120 90 - 100 108 - 115 ASTM D3104

Coking Value (%) ≥ 54 45 - 55 ≥ 55 ASTM D4715

Quinoline

Insolubles (QI)

(%)

6 - 10 < 1 2 - 6 ASTM D2318

Toluene

Insolubles (TI)

(%)

28 - 32 15 - 25 > 30 ASTM D4312

Beta-Resin (%) 18 - 25 10 - 20 > 25
By Calculation

(TI - QI)

Ash Content (%) ≤ 0.2 ≤ 0.1 ≤ 0.2 ASTM D2415

Interrelationship of Pitch Properties and Binding
Performance
The binding capability of a coal tar pitch is not dependent on a single property but rather the

interplay of its various characteristics. The following diagram illustrates the logical relationship

between the fundamental properties of coal tar pitch and their impact on the final product

performance.
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Relationship Between Coal Tar Pitch Properties and Binder Performance
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Caption: Logical workflow from pitch properties to binder performance.

Detailed Experimental Protocols
The data presented in this guide is based on standardized test methods. The following are

detailed summaries of the experimental protocols for the key analyses cited.

Determination of Softening Point (ASTM D3104 - Mettler
Softening Point Method)
This method determines the temperature at which a pitch softens and flows a specified

distance under controlled heating.[1][2][3]

Apparatus: Mettler Toledo Dropping Point instrument or equivalent, sample cups, and

furnace.

Procedure:

A sample of pitch is melted and poured into a sample cup with a 6.35-mm hole at the

bottom.

After cooling, the cup is placed in a furnace.
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The sample is heated at a constant, linear rate.

The softening point is defined as the temperature at which the pitch flows downward by 19

mm, interrupting a light beam.[3]

Determination of Coking Value (ASTM D4715 - Alcan
Method)
This test indicates the relative coke-forming propensity of a pitch.[4][5][6]

Apparatus: Porcelain crucible, nickel crucible, electric furnace.

Procedure:

A weighed sample of pitch is placed in a porcelain crucible.

The porcelain crucible is placed inside a larger nickel crucible and surrounded by

petroleum coke.

The assembly is heated in an electric furnace to 550°C for a specified time.[5]

The crucible is cooled in a desiccator and the mass of the residue is determined.

The coking value is expressed as the percentage of the residue relative to the initial

sample mass.

Determination of Quinoline Insolubles (QI) (ASTM
D2318)
This method measures the amount of matter in tar and pitch that is insoluble in quinoline.[7][8]

[9]

Apparatus: Filtering crucible, suction filtering apparatus, beaker, heating apparatus.

Procedure:

A weighed sample is digested in hot quinoline.[7]
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The mixture is then filtered through a pre-weighed filtering crucible.

The insoluble material collected in the crucible is washed with hot quinoline until the filtrate

is colorless.

The crucible and its contents are dried in an oven at 110°C and weighed.

The QI content is calculated as the percentage of the mass of the insoluble material to the

mass of the original sample.

Determination of Toluene Insolubles (TI) (ASTM D4312 -
Short Method)
This method determines the amount of matter in tar and pitch that is insoluble in hot toluene.

[10][11][12]

Apparatus: Extraction apparatus with a condenser, alundum thimble, beaker, hot plate.

Procedure:

A weighed sample is digested in hot toluene (95 ± 5°C) for 25 minutes.[10]

The digested sample is poured into a pre-weighed alundum thimble.

The thimble is placed in an extraction apparatus, and the soluble portion is extracted with

hot toluene for 3 hours.[10]

The thimble containing the insoluble matter is dried at 110°C and weighed.

The TI content is the percentage of the mass of the dried insoluble material relative to the

mass of the original sample.

Calculation of Beta-Resin Content
The beta-resin content, which is a significant contributor to the binding properties of pitch, is not

directly measured but calculated as the difference between the Toluene Insolubles (TI) and the

Quinoline Insolubles (QI).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.kaycantest.com/UploadFile/news/20210218/a8208564-39a6-1238-a13d-8edf8f94d434.pdf
https://store.astm.org/d4312-95ar00e01.html
https://store.astm.org/d4312-20.html
https://www.kaycantest.com/UploadFile/news/20210218/a8208564-39a6-1238-a13d-8edf8f94d434.pdf
https://www.kaycantest.com/UploadFile/news/20210218/a8208564-39a6-1238-a13d-8edf8f94d434.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formula: Beta-Resin (%) = TI (%) - QI (%)

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the characterization of coal tar pitch

binding properties.
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Experimental Workflow for Coal Tar Pitch Characterization
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Caption: Workflow for pitch characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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